

Application Notes & Protocols for the Quantification of Intracellular Ceralasertib Formate

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Ceralasertib formate

CAS No.: 1352280-98-8

Cat. No.: B606603

[Get Quote](#)


Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the quantitative analysis of Ceralasertib (AZD6738) formate within a cellular context. Ceralasertib is a potent, selective, and orally bioavailable inhibitor of the Ataxia Telangiectasia and Rad3-related (ATR) kinase, a critical regulator of the DNA Damage Response (DDR).[1][2] Measuring the intracellular concentration of Ceralasertib is paramount for understanding its pharmacokinetic/pharmacodynamic (PK/PD) relationship, confirming target engagement, and optimizing dosing strategies in preclinical models. This guide moves beyond a simple recitation of steps, delving into the causality behind experimental choices to ensure robust, reproducible, and self-validating results. We present a highly sensitive and specific method utilizing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), which is the gold standard for small-molecule quantification in complex biological matrices.[3][4]

Scientific Background: The ATR Signaling Pathway and Ceralasertib's Mechanism

To appreciate the significance of quantifying intracellular Ceralasertib, one must first understand its molecular target. The ATR kinase is a master regulator of the cellular response to DNA replication stress and certain types of DNA damage.^{[5][6]} When replication forks stall or single-stranded DNA (ssDNA) is exposed, ATR is activated. It then phosphorylates a cascade of downstream targets, most notably Checkpoint Kinase 1 (CHK1), to initiate cell cycle arrest, stabilize replication forks, and promote DNA repair.^[7] Many cancer cells exhibit high levels of replication stress and may have defects in other DDR pathways, making them highly dependent on ATR for survival.^{[6][8]}

Ceralasertib functions as an ATP-competitive inhibitor, binding to the kinase domain of ATR and preventing the phosphorylation of its substrates like CHK1.^[1] This abrogation of the ATR signaling cascade prevents cell cycle arrest, leading to the accumulation of DNA damage and ultimately, cell death (apoptosis), particularly in tumor cells with existing DDR defects.^[9] Therefore, ensuring that Ceralasertib reaches its intracellular target at a sufficient concentration to inhibit ATR activity is a critical determinant of its therapeutic efficacy.



[Click to download full resolution via product page](#)


Figure 1: Ceralasertib's inhibition of the ATR signaling pathway.

Principle of the Method: LC-MS/MS for Intracellular Quantification

The accurate measurement of intracellular drug concentrations presents several challenges, including the small sample volume, the complexity of the cellular matrix, and the need to distinguish the parent drug from its metabolites.^[10] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred technology to overcome these challenges due to its exceptional sensitivity, selectivity, and wide dynamic range.^{[4][11]}

The workflow involves several key stages:

- **Sample Preparation:** Cultured cells are treated with **Ceralasertib formate**. After treatment, cells are rapidly harvested and lysed to release the intracellular contents. Proteins and other macromolecules are precipitated and removed.
- **Chromatographic Separation (LC):** The resulting cell extract is injected into a high-performance liquid chromatography (HPLC) system. Ceralasertib is separated from other cellular components based on its physicochemical properties as it passes through a column.^[12]
- **Ionization and Mass Analysis (MS/MS):** As Ceralasertib elutes from the LC column, it is ionized (e.g., via electrospray ionization - ESI). The first mass spectrometer (Q1) selects the Ceralasertib parent ion (precursor ion). This ion is then fragmented in a collision cell (Q2), and a specific, characteristic fragment ion (product ion) is selected and detected by the third mass spectrometer (Q3). This precursor-to-product ion transition is highly specific to Ceralasertib, a process known as Multiple Reaction Monitoring (MRM), which minimizes interference from the complex biological matrix.^[11]
- **Quantification:** The detector response is proportional to the amount of Ceralasertib present. By comparing the response from the cell samples to a standard curve generated with known concentrations of **Ceralasertib formate**, the exact amount in the cell lysate can be determined.^[13]



[Click to download full resolution via product page](#)

Figure 2: General experimental workflow for intracellular Ceralasertib quantification.

Materials and Reagents

- Cell Lines: Relevant cancer cell line (e.g., A549, U2OS, HT29).
- Cell Culture Reagents: DMEM/RPMI-1640, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Trypsin-EDTA, Phosphate-Buffered Saline (PBS).
- Chemicals: **Ceralasertib formate** (analytical standard), Ceralasertib-d4 or other stable isotope-labeled Ceralasertib (Internal Standard), LC-MS grade Acetonitrile, LC-MS grade Water, LC-MS grade Formic Acid.
- Equipment: Cell culture incubator, biosafety cabinet, centrifuge, hemocytometer or automated cell counter, vortex mixer, precision pipettes.
- Instrumentation: A validated HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.
- Consumables: Cell culture flasks/plates, centrifuge tubes, HPLC vials.

Detailed Experimental Protocols

Protocol 1: Cell Culture and Treatment

- Cell Seeding: Seed cells in 6-well plates at a density that will result in ~80-90% confluency at the time of harvesting (e.g., $0.5 - 1.0 \times 10^6$ cells/well). Allow cells to adhere and grow for 24 hours.
- Ceralasertib Treatment: Prepare a stock solution of **Ceralasertib formate** in DMSO (e.g., 10 mM). Dilute the stock solution in complete culture medium to achieve the desired final concentrations.
- Incubation: Remove the old medium from the cells and replace it with the Ceralasertib-containing medium. Include a vehicle control (DMSO-containing medium). Incubate for the desired time period (e.g., 2, 6, 24 hours).

Protocol 2: Cell Harvesting and Lysis (Critical Step)

Causality Note: This step is critical for accuracy. Drug transporters can rapidly efflux compounds, and metabolic processes can continue post-treatment. Therefore, all steps must be performed quickly and on ice to halt these processes.

- **Aspirate Medium:** At the end of the incubation period, place the 6-well plate on ice. Aspirate the drug-containing medium completely.
- **Rapid Wash:** Immediately wash the cell monolayer twice with 2 mL of ice-cold PBS to remove any extracellular drug. Aspirate the PBS completely after each wash.
- **Cell Detachment:** Add 200 μ L of 0.25% Trypsin-EDTA to each well and incubate for 2-3 minutes at 37°C, just until cells detach.
- **Neutralize and Collect:** Add 800 μ L of ice-cold complete medium to neutralize the trypsin and collect the cell suspension into a 1.5 mL microcentrifuge tube.
- **Cell Counting:** Take an aliquot (e.g., 20 μ L) of the cell suspension and determine the exact cell number using a hemocytometer or automated cell counter. This is essential for normalizing the data.
- **Pellet Cells:** Centrifuge the remaining cell suspension at 500 x g for 5 minutes at 4°C.
- **Final Wash:** Aspirate the supernatant and gently resuspend the cell pellet in 1 mL of ice-cold PBS. Centrifuge again at 500 x g for 5 minutes at 4°C. This wash is crucial to eliminate any residual extracellular drug bound to the cell pellet.
- **Lysis and Extraction:** Aspirate the PBS supernatant completely. Add 200 μ L of ice-cold extraction solvent (Acetonitrile containing the internal standard, e.g., 50 nM Ceralasertib-d4) directly to the cell pellet. Vortex vigorously for 1 minute to ensure complete cell lysis and protein precipitation.[\[14\]](#)

Protocol 3: Sample Preparation for LC-MS/MS

- **Precipitate Removal:** Centrifuge the lysed samples at >15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cellular debris.[\[15\]](#)

- **Supernatant Collection:** Carefully transfer the supernatant, which contains Ceralasertib and the internal standard, to a clean HPLC vial. Avoid disturbing the pellet.
- **Storage:** Samples are now ready for LC-MS/MS analysis. If not analyzed immediately, they can be stored at -80°C.

Protocol 4: LC-MS/MS Analysis

Method Note: The following parameters are a starting point and must be optimized for the specific instrument used. Parameters can be adapted from published assays for Ceralasertib or similar ATR inhibitors.[\[16\]](#)[\[17\]](#)

Parameter	Recommended Setting
LC System	UPLC System (e.g., Waters Acquity, Agilent 1290)
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	Start at 5% B, ramp to 95% B over 3-5 minutes, hold, re-equilibrate
Flow Rate	0.4 mL/min
Column Temp	40°C
Injection Volume	3-5 µL
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex, Thermo, Agilent)
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Ceralasertib: 413.2 -> 334.0 ^[17] (Optimize for your instrument)
Ceralasertib-d4 (IS): 417.2 -> 338.2 ^[17] (Optimize for your instrument)	
Key MS Voltages	Optimize Ion Spray Voltage, Declustering Potential, Collision Energy

Data Analysis and Quantification

- **Standard Curve Preparation:** Prepare a series of calibration standards by spiking known amounts of **Ceralasertib formate** (e.g., 0.1 to 1000 ng/mL) and a fixed concentration of the internal standard into the same extraction solvent used for the samples.
- **Data Acquisition:** Analyze the standards and the cell samples by LC-MS/MS.

- **Peak Integration:** Integrate the chromatographic peak areas for both Ceralasertib and the internal standard (IS) for all standards and samples.
- **Standard Curve Generation:** Calculate the ratio of the (Ceralasertib Peak Area / IS Peak Area) for each standard. Plot this ratio against the known concentration of Ceralasertib. Perform a linear regression (with $1/x$ or $1/x^2$ weighting) to generate a standard curve. The R^2 value should be >0.99 .
- **Calculate Amount in Sample:** For each cell sample, calculate the ratio of (Ceralasertib Peak Area / IS Peak Area). Use the regression equation from the standard curve to determine the concentration of Ceralasertib in the analyzed extract (in ng/mL).
- **Calculate Total Amount per Cell:**
 - Amount (ng) = Concentration from curve (ng/mL) * Extraction Volume (mL)
 - Amount per cell (pg/cell) = Total Amount (pg) / Total Cell Number
- **Calculate Intracellular Concentration (Molarity):**
 - This requires an estimation of the average cell volume for your specific cell line (a typical value for a mammalian cell is ~2 pL or 2×10^{-12} L, but this should be verified).
 - Amount per cell (moles) = [Amount per cell (g) / Molar Mass of Ceralasertib (412.51 g/mol)][\[18\]](#)
 - Intracellular Conc. (M) = Amount per cell (moles) / Average Cell Volume (L)

Assay Validation

To ensure the trustworthiness of the results, the analytical method must be validated.[\[19\]](#) Key validation parameters include:

Parameter	Description	Acceptance Criteria
Linearity	The range over which the assay is accurate and precise.	$R^2 > 0.99$ for the calibration curve over the expected concentration range.
Accuracy	Closeness of measured value to the true value.	Mean value within $\pm 15\%$ of the nominal value for Quality Control (QC) samples.
Precision	Repeatability of the measurement.	Relative Standard Deviation (RSD) or Coefficient of Variation (CV) $\leq 15\%$ for QC samples.
LLOQ	The Lowest Limit of Quantification.	The lowest standard on the curve that can be measured with acceptable accuracy ($\pm 20\%$) and precision ($\leq 20\%$ RSD).
Recovery	The efficiency of the extraction process.	Compare the response of pre-extracted spikes vs. post-extracted spikes. Should be consistent and reproducible.

References

- Weber, A. M., & Ryan, A. J. (2015). Molecular Pathways: Targeting ATR in Cancer Therapy. Clinical Cancer Research, 21(13), 2896-2902. Retrieved from [\[Link\]](#)
- Saldivar, J. C., Cortez, D., & Cimprich, K. A. (2017). The essential functions of the ATR signaling pathway. Cell, 170(4), 623-636. Retrieved from [\[Link\]](#)
- Patsnap Synapse. (2024, June 27). What is Ceralasertib used for? Retrieved from [\[Link\]](#)
- Lecona, E., & Fernandez-Capetillo, O. (2016). Functions, Regulation, and Therapeutic Implications of the ATR Checkpoint Pathway. The Journal of biological chemistry, 291(48), 24967–24974. Retrieved from [\[Link\]](#)

- Wang, Y., et al. (2024). Mechanisms and Applications of AZD6738 on Breast Cancer. Proceedings of the 2024 International Conference on Biological Engineering and Medical Science (ICBioMed 2024). Retrieved from [[Link](#)]
- Matsuoka, S., et al. (2007). Profiling of UV-induced ATM/ATR signaling pathways. Proceedings of the National Academy of Sciences, 104(23), 9633-9638. Retrieved from [[Link](#)]
- Kultur, F., et al. (2020). Optimization of cell lysis and protein digestion protocols for protein analysis by LC-MS/MS. Proteome Science, 18(1), 1-13. Retrieved from [[Link](#)]
- National Cancer Institute. (n.d.). Ceralasertib (AZD6738). Division of Cancer Treatment and Diagnosis. Retrieved from [[Link](#)]
- AstraZeneca. (n.d.). AZD6738. Open Innovation. Retrieved from [[Link](#)]
- Kousholt, A. N., & Sorensen, C. S. (2015). ATM and ATR signaling at a glance. Journal of Cell Science, 128(23), 4271-4277. Retrieved from [[Link](#)]
- University of Washington. (n.d.). Mass Spectrometry Appropriate Protocol for Cell Lysis using Probe Sonication. Retrieved from [[Link](#)]
- University of Washington. (n.d.). Protein Preparation and Separation. Retrieved from [[Link](#)]
- Intuyod, K., et al. (2019). Validation of Cell-Based Assay for Quantification of Sesamol Uptake and Its Application for Measuring Target Exposure. Molecules, 24(19), 3521. Retrieved from [[Link](#)]
- Valle, J., et al. (2017). LC–MS/MS assay for the quantitation of the ATR kinase inhibitor VX-970 in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 146, 303-308. Retrieved from [[Link](#)]
- National Center for Biotechnology Information. (n.d.). Ceralasertib. PubChem Compound Database. Retrieved from [[Link](#)]
- Choi, M. K., & Song, I. S. (2016). Rapid Method To Determine Intracellular Drug Concentrations in Cellular Uptake Assays: Application to Metformin in Organic Cation

Transporter 1—Transfected Human Embryonic Kidney 293 Cells. Drug Metabolism and Disposition, 44(3), 356-364. Retrieved from [\[Link\]](#)

- Loryan, I., et al. (2013). Rapid Measurement of Intracellular Unbound Drug Concentrations. Molecular Pharmaceutics, 10(6), 2416-2425. Retrieved from [\[Link\]](#)
- GARDP. (n.d.). Intracellular concentration assays. REVIVE. Retrieved from [\[Link\]](#)
- Chu, X., et al. (2018). Advancing Predictions of Tissue and Intracellular Drug Concentrations Using In Vitro, Imaging and PBPK Modeling Approaches. The AAPS Journal, 20(4), 75. Retrieved from [\[Link\]](#)
- Obach, R. S. (2011). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. Current Protocols in Pharmacology, Chapter 7, Unit 7.10. Retrieved from [\[Link\]](#)
- BioAgilytix. (n.d.). LC/MS Applications in Drug Development. Retrieved from [\[Link\]](#)
- Drug Development & Delivery. (2016, August 24). Application of LCMS in small-molecule drug development. Retrieved from [\[Link\]](#)
- European Patent Office. (n.d.). Method for measuring ATR inhibition mediated increases in DNA damage. Retrieved from [\[Link\]](#)
- Dong, M. W., & Li, M. (2021, June 1). Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: Overview. LCGC International. Retrieved from [\[Link\]](#)
- Sonics & Materials, Inc. (n.d.). Rapid Measurement of Intracellular Unbound Drug Concentrations. Retrieved from [\[Link\]](#)
- Loryan, I. (2016). Intracellular unbound drug concentrations. Diva Portal. Retrieved from [\[Link\]](#)
- Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog. Retrieved from [\[Link\]](#)

- Chen, T., et al. (2015). Development of pharmacodynamic biomarkers for ATR inhibitors. FEBS Letters, 589(4), 481-488. Retrieved from [\[Link\]](#)
- Parsels, L. A., et al. (2022). Dose-Dependent Bioavailability and Tissue Distribution of the ATR Inhibitor AZD6738 (ceralasertib) in Mice. Pharmaceutics, 14(2), 253. Retrieved from [\[Link\]](#)
- Kim, S. T., et al. (2021). Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer. Clinical Cancer Research, 27(17), 4654-4663. Retrieved from [\[Link\]](#)
- Toledo, L. I., et al. (2011). A cell-based screen identifies ATR inhibitors with synthetic lethal properties for cancer-associated mutations. Nature Structural & Molecular Biology, 18(6), 721-727. Retrieved from [\[Link\]](#)
- Foloppe, N., et al. (2014). Chemical strategies for development of ATR inhibitors. Expert Reviews in Molecular Medicine, 16, e8. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [benchchem.com](https://www.benchchem.com) [[benchchem.com](https://www.benchchem.com)]
- 2. Ceralasertib - NCI [dctd.cancer.gov]
- 3. Intracellular concentration assays – REVIVE [revive.gardp.org]
- 4. [chromatographyonline.com](https://www.chromatographyonline.com) [[chromatographyonline.com](https://www.chromatographyonline.com)]
- 5. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 6. [annualreviews.org](https://www.annualreviews.org) [[annualreviews.org](https://www.annualreviews.org)]
- 7. journals.biologists.com [journals.biologists.com]
- 8. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 9. What is Ceralasertib used for? [synapse.patsnap.com]

- [10. uu.diva-portal.org \[uu.diva-portal.org\]](https://uu.diva-portal.org)
- [11. europeanpharmaceuticalreview.com \[europeanpharmaceuticalreview.com\]](https://europeanpharmaceuticalreview.com)
- [12. bioagilytix.com \[bioagilytix.com\]](https://bioagilytix.com)
- [13. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [14. sonics.com \[sonics.com\]](https://sonics.com)
- [15. Mass Spectrometry Appropriate Protocol for Cell Lysis using Probe Sonication | Duke Department of Biostatistics and Bioinformatics \[biostat.duke.edu\]](https://biostat.duke.edu)
- [16. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [17. Dose-Dependent Bioavailability and Tissue Distribution of the ATR Inhibitor AZD6738 \(cerlasertib\) in Mice - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [18. Cerlasertib | C20H24N6O2S | CID 121596701 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](https://pubchem.ncbi.nlm.nih.gov/compound/C20H24N6O2S)
- [19. mdpi.com \[mdpi.com\]](https://mdpi.com)
- To cite this document: BenchChem. [Application Notes & Protocols for the Quantification of Intracellular Cerlasertib Formate]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b606603/docs#application-notes-protocols-for-the-quantification-of-intracellular-cerlasertib-formate\]](https://www.benchchem.com/product/b606603/docs#application-notes-protocols-for-the-quantification-of-intracellular-cerlasertib-formate)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)